Cas no 4051-92-7 (Oxirane, [[(5,6,7,8-tetrahydro-1-naphthalenyl)oxy]methyl]-)
![Oxirane, [[(5,6,7,8-tetrahydro-1-naphthalenyl)oxy]methyl]- structure](https://ossimg.kuujia.com/scimg/4500/4051-92-7x500.png)
4051-92-7 structure
Product Name:Oxirane, [[(5,6,7,8-tetrahydro-1-naphthalenyl)oxy]methyl]-
CAS No:4051-92-7
MF:C13H16O2
MW:204.264944076538
CID:1512612
PubChem ID:12445765
Update Time:2025-04-21
Oxirane, [[(5,6,7,8-tetrahydro-1-naphthalenyl)oxy]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Oxirane, [[(5,6,7,8-tetrahydro-1-naphthalenyl)oxy]methyl]-
- 1-(5,6,7,8-tetrahydronaphth-1-yloxy)-2,3-epoxypropane
- SCHEMBL7770798
- DB-104082
- 4051-92-7
- CEJIRFGPIBXHTC-UHFFFAOYSA-N
-
- Inchi： 1S/C13H16O2/c1-2-6-12-10(4-1)5-3-7-13(12)15-9-11-8-14-11/h3,5,7,11H,1-2,4,6,8-9H2
- InChI Key： CEJIRFGPIBXHTC-UHFFFAOYSA-N
- SMILES： O1CC1COC1=CC=CC2CCCCC=21
Computed Properties
- Exact Mass: 204.11508
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 21.8Ų
Experimental Properties
- PSA: 21.76
Oxirane, [[(5,6,7,8-tetrahydro-1-naphthalenyl)oxy]methyl]- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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